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Compound of Interest

Compound Name: 3-(allyloxy)benzoic acid

Cat. No.: B012921 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-(allyloxy)benzoic acid

This guide provides a detailed examination of the safety and handling protocols for 3-
(allyloxy)benzoic acid. Designed for researchers, chemists, and professionals in drug

development, this document moves beyond mere procedural lists to explain the causality

behind each safety recommendation. The protocols described herein are designed as self-

validating systems to ensure maximum safety and experimental integrity.

Compound Identification and Physicochemical
Profile
3-(allyloxy)benzoic acid is an aromatic carboxylic acid derivative. Understanding its

fundamental properties is the first step in a robust safety assessment. While comprehensive

experimental data for this specific compound is limited, its structure—a benzoic acid core with

an ether linkage to an allyl group—informs the necessary precautions by relating it to the

known hazards of its constituent functional groups.
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Property Data Source

CAS Number 103203-83-4 [1]

Molecular Formula C₁₀H₁₀O₃ [1]

Molecular Weight 178.19 g/mol [1]

Appearance
Solid (Assumed based on

related compounds)
N/A

Hazard Summary
Irritant, Potential Skin

Sensitizer
[1]

Hazard Identification and Toxicological Assessment
The primary hazards associated with 3-(allyloxy)benzoic acid are irritation and potential

sensitization. The toxicological profile is inferred from available GHS classifications and data on

structurally related compounds, such as benzoic acid and other isomers.

GHS Hazard Classification: Based on aggregated data, 3-(allyloxy)benzoic acid is classified

as an irritant.[1] The allyl group, in particular, is known to be associated with skin sensitization.

GHS Hazard Code Hazard Statement Source

H317
May cause an allergic skin

reaction.
[1]

H319 Causes serious eye irritation. [1]

H335
May cause respiratory

irritation.
[2]

H315 Causes skin irritation. [2]

Toxicological Narrative:

Eye and Skin Irritation: Direct contact with the solid or its dust can cause significant eye

irritation and damage.[1][2] Skin contact may lead to irritation, and repeated exposure carries

a risk of inducing an allergic skin reaction (sensitization).[1][3][4]
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Respiratory Irritation: As with many finely divided organic solids, inhalation of dust can irritate

the respiratory tract, leading to coughing and soreness.[2][3]

Combustible Dust Hazard: While not flammable in its bulk form, fine dust of organic

compounds like this can form explosive mixtures with air if dispersed in sufficient

concentration and exposed to an ignition source.[5]

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical. The hierarchy of controls prioritizes

engineering solutions over personal protective measures.
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Hierarchy of Controls for 3-(allyloxy)benzoic acid

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Barrier)

More Effective

• Chemical Fume Hood
• Local Exhaust Ventilation

• Ventilated Balance Enclosure

Personal Protective Equipment (PPE)
(Last Line of Defense)

Less Effective

• Standard Operating Procedures (SOPs)
• Designated Work Areas
• Spill Response Training

• Safety Goggles (ANSI Z87.1)
• Nitrile Gloves (ASTM D6978)

• Lab Coat
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Emergency Response Workflow: Solid Spill

ASSESS
(Is it safe to handle?)

ALERT
(Inform others, Isolate area)

CONTAIN
(Prevent spread)

CLEAN UP
(Use appropriate kit)

DECONTAMINATE
(Wipe area)

DISPOSE
(Collect all materials as waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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